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Compound of Interest

Compound Name:
Diethyl(3-

chlorophenyl)phosphonate

CAS No.: 23415-71-6

Cat. No.: B13705189

Get Quote

Application Note: Diethyl(3-chlorophenyl)phosphonate as a Dual-Action Flame Retardant

Intermediate

Executive Summary
Diethyl(3-chlorophenyl)phosphonate (CAS 15080-99-6) represents a specialized class of

organophosphorus flame retardants (FRs) that leverage a synergistic dual-phase mechanism.

Unlike standard alkyl phosphonates, the incorporation of the 3-chlorophenyl moiety provides

thermal stability and introduces a halogenated radical quenching pathway (Gas Phase)

alongside the char-forming phosphonate capability (Condensed Phase).

This guide outlines the protocols for synthesizing this intermediate via the Hirao Coupling

(replacing the lower-yield Arbuzov route for aryl halides) and details its application as both an

additive and a reactive precursor in epoxy resin matrices.

Chemical Profile & Properties[1][2][3][4][5][6][7][8]
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Property Specification

IUPAC Name Diethyl (3-chlorophenyl)phosphonate

CAS Number 15080-99-6

Molecular Formula C₁₀H₁₄ClO₃P

Molecular Weight 248.64 g/mol

Appearance Colorless to pale yellow viscous oil

Boiling Point ~145–150 °C at 1.5 mmHg (Estimated)

Phosphorus Content ~12.4%

Chlorine Content ~14.2%

Solubility
Soluble in DCM, Ethanol, Acetone, Toluene;

Insoluble in Water

Mechanism of Action
The efficacy of Diethyl(3-chlorophenyl)phosphonate lies in its ability to attack the fire cycle

on two fronts.

Condensed Phase (Phosphorus): Upon thermal decomposition, the phosphonate ester

groups eliminate ethene to form phosphonic acid and polyphosphoric acid. These acids

catalyze the dehydration of the polymer matrix (e.g., epoxy), forming a carbonaceous char

layer that insulates the underlying material from heat and oxygen.

Gas Phase (Chlorine): Simultaneously, the P-C bond cleavage releases the chlorophenyl

radical. The chlorine atom abstracts hydrogen to form HCl, which acts as a radical

scavenger, trapping high-energy H• and OH• radicals that sustain the combustion chain

reaction.
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Figure 1: Dual-phase flame retardancy mechanism showing simultaneous gas-phase radical

quenching and condensed-phase char formation.

Synthesis Protocol: Modified Hirao Coupling
Note: Traditional Arbuzov reactions fail with aryl halides due to the strength of the C(sp2)-X

bond. The Pd-catalyzed Hirao coupling is the industry standard for high yield.

Reagents:
Substrate: 1-Bromo-3-chlorobenzene (1.0 equiv)

Reagent: Diethyl phosphite (1.1 equiv)

Catalyst: Palladium(II) acetate [Pd(OAc)₂] (1–2 mol%)

Base: Triethylamine (Et₃N) (1.2 equiv) or K₂CO₃

Solvent: Ethanol (Green solvent) or Toluene

Step-by-Step Workflow:
Preparation: In a dry 3-neck round-bottom flask equipped with a reflux condenser and

nitrogen inlet, dissolve 1-Bromo-3-chlorobenzene (20 mmol) in absolute Ethanol (20 mL).

Catalyst Addition: Add Pd(OAc)₂ (0.4 mmol). The solution may turn slightly orange/brown.

Reagent Mixing: Add Diethyl phosphite (22 mmol) followed by the dropwise addition of

Triethylamine (24 mmol). Exotherm caution: Add base slowly.
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Reaction: Heat the mixture to reflux (80°C) for 6–12 hours. Monitor via TLC (Hexane:Ethyl

Acetate 3:1) or ³¹P NMR (Shift from ~7 ppm for reactant to ~17 ppm for product).

Work-up:

Cool to room temperature.

Filter off the triethylammonium bromide salt precipitate.

Concentrate the filtrate under reduced pressure.[1]

Dissolve residue in DCM, wash with water (2x) and brine (1x).

Purification: If high purity is required (>98%), purify via vacuum distillation (approx. 150°C @

1.5 mmHg) or column chromatography (Silica gel, EtOAc/Hexane gradient).

Application Protocol: Epoxy Resin Formulation
This protocol describes using the compound as an additive flame retardant in a DGEBA

(Bisphenol A) epoxy system cured with DDM (4,4'-Diaminodiphenylmethane).

Materials:
Resin: DGEBA (Epoxy Equivalent Weight ~185–190 g/eq)

Hardener: DDM (Stoichiometric ratio)

FR Additive: Diethyl(3-chlorophenyl)phosphonate (Target loading: 10–15 wt%)

Processing Steps:
Pre-heating: Heat the DGEBA resin to 60°C to lower viscosity.

Dispersion: Add the Diethyl(3-chlorophenyl)phosphonate slowly to the resin while stirring

at 500 RPM.

Critical Step: Continue stirring for 30 minutes to ensure molecular-level homogeneity. The

phosphonate acts as a plasticizer, lowering the viscosity further.
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Hardener Addition: Add molten DDM to the mixture. Stir vigorously for 5 minutes, ensuring

no air bubbles are entrapped (degas in a vacuum chamber if necessary).

Curing: Pour into pre-heated Teflon molds.

Cure Cycle: 2 hours at 100°C + 2 hours at 150°C (Post-cure).

Validation: Allow samples to cool slowly to room temperature to prevent internal stress.

Characterization Metrics (Expected):
Test Method

Control (Pure
Epoxy)

With 12% FR
Loading

LOI (Limiting Oxygen

Index)
ASTM D2863 ~21% >28%

UL-94 Rating Vertical Burn Fail/HB V-0

Tg (Glass Transition) DSC ~160°C
~145°C (Plasticizing

effect)

Char Yield TGA @ 700°C ~15% >25%

Safety & Handling (MSDS Summary)
Hazards: Causes skin irritation (H315), serious eye irritation (H319). May cause respiratory

irritation.

PPE: Wear nitrile gloves, safety goggles, and work in a fume hood.

Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon) if storing for long periods

to prevent hydrolysis of the ester groups.

Spill: Absorb with sand or vermiculite. Do not flush into surface water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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